Cas no 923220-30-8 (N-(4-acetylphenyl)-2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(4-acetylphenyl)-2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 923220-30-8
• MF: C₁₇H₂₀N₄O₄S
• MW: 376.430102348328
• CID: 6265463
• PubChem ID: 18570878
• Update Time: 2025-07-16

N-(4-acetylphenyl)-2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamide
• 2[2({2[(4acetylphenyl)amino]2oxoethyl}thio)5(hydroxymethyl)1himidazol1yl]nmethylacetamide
• N-(4-acetylphenyl)-2-((5-(hydroxymethyl)-1-(2-(methylamino)-2-oxoethyl)-1H-imidazol-2-yl)thio)acetamide
• 923220-30-8
• N-(4-acetylphenyl)-2-{[5-(hydroxymethyl)-1-[(methylcarbamoyl)methyl]-1H-imidazol-2-yl]sulfanyl}acetamide
• 2-[2-[2-(4-acetylanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-methylacetamide
• F2258-0037
• 2-[2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-methylacetamide
• AKOS004975649

• Inchi： 1S/C17H20N4O4S/c1-11(23)12-3-5-13(6-4-12)20-16(25)10-26-17-19-7-14(9-22)21(17)8-15(24)18-2/h3-7,22H,8-10H2,1-2H3,(H,18,24)(H,20,25)
• InChI Key： ISWXRMGJVJKIOV-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(C)=O)=CC=1)=O)C1=NC=C(CO)N1CC(NC)=O

Computed Properties

• Exact Mass: 376.12052631g/mol
• Monoisotopic Mass: 376.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 139Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamide

Research Brief on N-(4-acetylphenyl)-2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamide (CAS: 923220-30-8)

Recent studies have highlighted the potential of N-(4-acetylphenyl)-2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamide (CAS: 923220-30-8) as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential therapeutic applications, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

The compound's mechanism of action involves the inhibition of key enzymes such as histone deacetylases (HDACs) and protein kinases, which play critical roles in cellular signaling and gene expression. Recent in vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and inflammation, making it a candidate for further development in oncology and immunology.

One of the notable findings from recent research is the compound's ability to selectively target cancer cells while sparing normal cells, thereby minimizing off-target effects. This selectivity is attributed to its interaction with specific amino acid residues in the active sites of target enzymes, as revealed by X-ray crystallography and molecular docking studies.

Pharmacokinetic studies have also shown that N-(4-acetylphenyl)-2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamide exhibits favorable bioavailability and metabolic stability, which are essential for its development as a therapeutic agent. However, challenges such as solubility and formulation optimization remain to be addressed in preclinical development.

Future research directions include the exploration of structural analogs to enhance potency and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications. The compound's unique chemical scaffold also offers opportunities for the development of novel drug conjugates and targeted delivery systems.

In conclusion, N-(4-acetylphenyl)-2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamide represents a significant advancement in the search for new therapeutic agents. Its dual action on HDACs and protein kinases, combined with its favorable pharmacokinetic profile, positions it as a promising candidate for further investigation in the treatment of cancer and inflammatory diseases.